Cas no 1160790-44-2 (6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-pyran-2-one)

• Product Name: 6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-pyran-2-one
• CAS No: 1160790-44-2
• MF: C₁₂H₁₇BO₄
• MW: 236.071984052658
• CID: 4561311
• Update Time: 2025-06-15

6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-pyran-2-one

• Inchi： 1S/C12H17BO4/c1-8-6-9(7-10(14)15-8)13-16-11(2,3)12(4,5)17-13/h6-7H,1-5H3
• InChI Key： RVDLUGWVDNIEOY-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(B2OC(C)(C)C(C)(C)O2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on 6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-pyran-2-one

Introduction to 6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-pyran-2-one (CAS No. 1160790-44-2)

6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-pyran-2-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This compound, identified by its CAS number 1160790-44-2, belongs to the class of boronic acid derivatives, which are widely recognized for their role in cross-coupling reactions and medicinal applications. The presence of a tetramethyl-substituted dioxaborolane moiety enhances its stability and reactivity, making it a valuable intermediate in the synthesis of complex molecular architectures.

The compound’s structure consists of a pyranone core fused with a boronate ester group, which is a key feature for its utility in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in constructing biaryl systems, which are prevalent in many biologically active molecules. The methyl substituent at the 6-position of the pyranone ring further influences its electronic properties and solubility characteristics, enabling diverse applications in drug discovery and material science.

In recent years, the pharmaceutical industry has seen a surge in the development of boronic acid derivatives due to their ability to form stable complexes with various biological targets. For instance, compounds containing dioxaborolane groups have been explored as potential inhibitors of enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The 6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-pyran-2-one structure provides an ideal platform for such investigations because its boronic acid functionality can be selectively modified without compromising the integrity of the pyranone scaffold.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive heterocycles. Heterocyclic compounds are the backbone of many therapeutic agents due to their ability to interact with biological macromolecules in specific ways. The pyranone ring is particularly interesting because it mimics natural products found in plants and microorganisms that have demonstrated remarkable biological activities. By incorporating a tetramethyl-dioxaborolane group at the 4-position, chemists can fine-tune the reactivity and selectivity of the molecule during synthetic transformations.

The stability provided by the tetramethyl-substituted dioxaborolane moiety is another critical factor that makes this compound advantageous for industrial applications. Boronic acid derivatives are known to be sensitive to hydrolysis under certain conditions, but the bulky methyl groups surrounding the boron atom significantly enhance resistance to such degradation processes. This stability ensures that intermediates derived from 6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-pyran-2-one can be stored and handled more efficiently during multi-step syntheses.

Recent advancements in computational chemistry have also highlighted the potential of this compound as a building block for drug-like molecules. Molecular modeling studies indicate that modifications to the methyl-substituted pyranone core can influence binding affinities and pharmacokinetic profiles. These insights are particularly valuable for medicinal chemists who are tasked with designing molecules that exhibit high potency and low toxicity. The ability to predict structural modifications based on computational data allows for more targeted experimental approaches.

The versatility of 6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-pyran-2-one extends beyond pharmaceutical applications into materials science. Boronic acid derivatives have been explored as components in advanced polymers and coatings due to their ability to form covalent bonds under mild conditions. The tetramethyl-dioxaborolane group facilitates controlled polymerization reactions that result in materials with unique mechanical and chemical properties. Such developments could lead to innovations in areas such as self-healing materials or biodegradable polymers.

In conclusion,6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-pyran-2-one (CAS No. 1160790-44-2) represents a significant advancement in synthetic chemistry with broad implications for drug discovery and material science. Its unique structural features—particularly the combination of a pyranone core, a highly stable tetramethyl-substituted dioxaborolane, and a reactive methyl group—make it an indispensable tool for chemists working on complex molecular architectures. As research continues to uncover new applications for boronic acid derivatives,6-methyl-substituted pyranones will undoubtedly play a pivotal role in shaping future developments across multiple scientific disciplines.